2-Chloro-4-formylbenzene-1-sulfonamide
Overview
Description
2-Chloro-4-formylbenzene-1-sulfonamide is a chemical compound with the CAS Number: 1289063-37-1 . It has a molecular weight of 219.65 and its IUPAC name is 2-chloro-4-formylbenzenesulfonamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6ClNO3S/c8-6-3-5(4-10)1-2-7(6)13(9,11)12/h1-4H,(H2,9,11,12) . This indicates that the molecule contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), oxygen (O), and sulfur (S) atoms.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Antitumor Applications
Sulfonamides, including derivatives similar to 2-Chloro-4-formylbenzene-1-sulfonamide, have been evaluated for their antitumor properties. Studies have shown that compounds from sulfonamide-focused libraries have potent cell cycle inhibitory effects, which are crucial for antitumor activity. These compounds disrupt tubulin polymerization or cause a decrease in the S phase fraction of cancer cells, leading to their accumulation in the G1 and/or G2 phases. This mechanism underlines the potential of sulfonamides in cancer treatment, with some compounds advancing to clinical trials due to their preliminary clinical activities (T. Owa et al., 2002).
Synthesis and Chemical Properties
The synthesis and chemical properties of sulfonamide derivatives, including those related to this compound, have been extensively studied. Research has focused on the synthesis of 4-formylbenzene sulfonic acid, exploring efficient methods for its production. This is significant as the formyl and sulfonic acid groups play critical roles in the reactivity and potential applications of these compounds, particularly in the synthesis of more complex molecules with diverse biological activities (Xiongfei Zheng, 2000).
Environmental and Other Applications
Sulfonamides, including those structurally related to this compound, have been studied for their environmental impact, particularly as emerging pollutants. Computational chemistry has been utilized to investigate the reactivity of sulfonamides in environmental contexts, such as their chlorination, which is critical for understanding their behavior and degradation in water bodies. This research provides insights into the reaction mechanisms of sulfonamides in environmental settings and helps predict their reactivity, which is essential for assessing their environmental impact and developing strategies for their removal or degradation (Wenjie Fu et al., 2021).
Safety and Hazards
properties
IUPAC Name |
2-chloro-4-formylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3S/c8-6-3-5(4-10)1-2-7(6)13(9,11)12/h1-4H,(H2,9,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWXUURRSFRGSQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)Cl)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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